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Compound of Interest

Compound Name:
Deschloronorketamine

hydrochloride

Cat. No.: B10795788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Deschloronorketamine hydrochloride,

a metabolite of the dissociative anesthetic deschloroketamine. This document consolidates

critical information regarding its chemical properties, analytical methodologies, and putative

signaling pathways to support research and drug development activities.

Core Compound Data
Deschloronorketamine hydrochloride is an arylcyclohexylamine and a primary metabolite of

deschloroketamine. It is available as an analytical reference standard for research and forensic

applications.

Parameter Value Reference

CAS Number 7015-20-5 [1]

Typical Purity ≥98% [1]

Molecular Formula C₁₂H₁₅NO · HCl [1]

Formula Weight 225.7 g/mol [1]

Appearance Crystalline solid [1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b10795788?utm_src=pdf-interest
https://www.benchchem.com/product/b10795788?utm_src=pdf-body
https://www.benchchem.com/product/b10795788?utm_src=pdf-body
https://www.researchgate.net/publication/51307501_HPLC_determination_of_ketamine_norketamine_and_dehydronorketamine_in_plasma_with_a_high-purity_reversed-phase_sorbent
https://www.researchgate.net/publication/51307501_HPLC_determination_of_ketamine_norketamine_and_dehydronorketamine_in_plasma_with_a_high-purity_reversed-phase_sorbent
https://www.researchgate.net/publication/51307501_HPLC_determination_of_ketamine_norketamine_and_dehydronorketamine_in_plasma_with_a_high-purity_reversed-phase_sorbent
https://www.researchgate.net/publication/51307501_HPLC_determination_of_ketamine_norketamine_and_dehydronorketamine_in_plasma_with_a_high-purity_reversed-phase_sorbent
https://www.researchgate.net/publication/51307501_HPLC_determination_of_ketamine_norketamine_and_dehydronorketamine_in_plasma_with_a_high-purity_reversed-phase_sorbent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols are essential for the accurate synthesis, purification, and

analysis of Deschloronorketamine hydrochloride. The following sections outline

methodologies adapted from established procedures for closely related arylcyclohexylamines.

Synthesis of Deschloronorketamine Hydrochloride
A plausible synthetic route to Deschloronorketamine hydrochloride can be adapted from

established methods for related 2-amino-2-phenylcyclohexanones. A common approach

involves a multi-step synthesis starting from cyclohexanone.

Illustrative Synthetic Pathway:
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Synthesis of Deschloronorketamine HCl

Cyclohexanone

1-Phenylcyclohexan-1-ol

1. Grignard Reaction

Phenylmagnesium
bromide (Grignard Reagent)

1-Phenylcyclohexene

2. Dehydration

2-Bromo-1-phenylcyclohexan-1-ol

3. Halogenation

2-Amino-2-phenylcyclohexanone
(Deschloronorketamine)

4. Amination

Deschloronorketamine
Hydrochloride

5. Salt Formation

Hydrochloric Acid
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A plausible synthetic pathway for Deschloronorketamine hydrochloride.
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Methodology:

Grignard Reaction: Cyclohexanone is reacted with phenylmagnesium bromide in an

appropriate solvent like anhydrous diethyl ether or tetrahydrofuran (THF). The reaction

mixture is then quenched with an aqueous acid solution to yield 1-phenylcyclohexan-1-ol.

Dehydration: The resulting alcohol is dehydrated using a strong acid catalyst (e.g., sulfuric

acid or phosphoric acid) with heating to produce 1-phenylcyclohexene.

Halogenation and Hydroxylation: The alkene is treated with a brominating agent in the

presence of water to form a bromohydrin, 2-bromo-1-phenylcyclohexan-1-ol.

Amination and Rearrangement: The bromohydrin is reacted with an amine source, followed

by an oxidative rearrangement to yield the alpha-amino ketone, Deschloronorketamine.

Salt Formation: The freebase is then dissolved in a suitable solvent and treated with

hydrochloric acid to precipitate Deschloronorketamine hydrochloride.

Purification
Purification of the final product is critical to achieve high purity. Recrystallization is a common

and effective method.

Recrystallization Protocol:

Dissolve the crude Deschloronorketamine hydrochloride in a minimal amount of a hot

solvent in which it is highly soluble (e.g., ethanol, methanol, or a mixture with water).

Slowly add a co-solvent in which the compound is less soluble (e.g., diethyl ether or

acetone) until the solution becomes slightly turbid.

Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to

promote crystallization.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of the cold co-solvent.
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Dry the purified crystals under vacuum.

Analytical Methods
Accurate identification and quantification of Deschloronorketamine hydrochloride require

robust analytical techniques. Gas Chromatography-Mass Spectrometry (GC-MS) and High-

Performance Liquid Chromatography (HPLC) are standard methods.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile

compounds.

GC-MS Parameter Typical Value Reference

Column
HP-5ms (30 m x 0.25 mm,

0.25 µm film thickness)
[2]

Carrier Gas Helium [2]

Inlet Temperature 250-280 °C [2]

Oven Program
Initial temp 60-100 °C, ramp to

280-300 °C
[2]

Ionization Mode
Electron Ionization (EI) at 70

eV
[3]

Mass Analyzer
Quadrupole or Time-of-Flight

(TOF)
[2]

Expected Mass Fragmentation: Based on the fragmentation patterns of related

arylcyclohexylamines, the EI mass spectrum of Deschloronorketamine is expected to show a

molecular ion peak and characteristic fragment ions resulting from cleavages of the

cyclohexanone ring and loss of the amino group. For the closely related deschloroketamine,

major fragments are observed at m/z 175, 174, 160, 147, 146, and 132.[3]
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GC-MS Analysis Workflow

Sample Preparation
(e.g., Dissolution in Methanol)

GC Injection

Chromatographic Separation

Electron Ionization (EI)

Mass Analysis

Detection and
Data Acquisition

Click to download full resolution via product page

A typical workflow for GC-MS analysis.
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High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation, identification, and quantification of a wide

range of compounds.

HPLC Parameter Typical Value Reference

Column
C18 reversed-phase (e.g.,

Purospher RP-18)
[1][4]

Mobile Phase
Acetonitrile/phosphate buffer

solution
[1][4]

Detector
UV-Vis or Diode Array Detector

(DAD)
[4]

Wavelength ~210 nm [4]

Flow Rate 1.0 - 1.5 mL/min [4]

For chiral separation of arylcyclohexylamines, polysaccharide-based chiral stationary phases

can be employed with a mobile phase typically consisting of a mixture of a non-polar solvent

(e.g., hexane) and an alcohol (e.g., isopropanol or ethanol) with a small amount of an amine

modifier (e.g., diethylamine).

Putative Signaling Pathways
The pharmacological effects of Deschloronorketamine are likely mediated through its

interaction with several key signaling pathways, similar to its parent compound and other

ketamine analogs.

NMDA Receptor Antagonism
Arylcyclohexylamines are well-established N-methyl-D-aspartate (NMDA) receptor antagonists.

[5] Deschloronorketamine is expected to act as a non-competitive antagonist at the NMDA

receptor, which is implicated in its dissociative and potential antidepressant effects. The binding

affinity of various NMDA receptor channel blockers can vary between different brain regions.[6]
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NMDA Receptor Antagonism Pathway
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Proposed mechanism of NMDA receptor antagonism by Deschloronorketamine.

mTOR Signaling Pathway
The mammalian target of rapamycin (mTOR) signaling pathway is a crucial regulator of cell

growth, proliferation, and protein synthesis.[7] Ketamine and its metabolites have been shown

to activate the mTOR pathway, which is thought to contribute to their rapid antidepressant

effects.[7][8] This activation is believed to be a consequence of the initial NMDA receptor

blockade.
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mTOR Signaling Pathway Activation
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Hypothesized activation of the mTOR pathway by Deschloronorketamine.

Brain-Derived Neurotrophic Factor (BDNF) Signaling
Brain-Derived Neurotrophic Factor (BDNF) is a key neurotrophin involved in neuronal survival,

differentiation, and synaptic plasticity.[9] The antidepressant effects of ketamine are associated
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with an increase in BDNF expression.[10][11] This increase is thought to be a downstream

effect of mTOR activation and contributes to the synaptogenic and antidepressant properties of

the compound.

BDNF Signaling Pathway Modulation
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Proposed modulation of the BDNF signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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